Cas no 831177-55-0 (1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product Name: 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 831177-55-0
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• CID: 6242183
• PubChem ID: 2227125
• Update Time: 2025-07-22

1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• 831177-55-0
• 1-(2-methoxyethyl)-2-(m-tolyl)-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• AKOS002221566
• 1-(2-methoxyethyl)-2-(3-methylphenyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• F1745-0013
• SR-01000293433-1
• SR-01000293433

• Inchi： 1S/C18H22N2OS/c1-13-6-5-7-14(12-13)17-19-18(22)15-8-3-4-9-16(15)20(17)10-11-21-2/h5-7,12H,3-4,8-11H2,1-2H3
• InChI Key： PCSJNPGCVMTZOZ-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(C(C2C=CC=C(C)C=2)=N1)CCOC

Computed Properties

• Exact Mass: 314.14528450g/mol
• Monoisotopic Mass: 314.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

Introduction to 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831177-55-0) in Modern Chemical Research

1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831177-55-0) is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinazoline class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a thione group and a combination of aromatic and aliphatic substituents makes this molecule a particularly intriguing subject for further investigation.

The chemical structure of 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione features a six-membered saturated ring fused to a benzene ring, with functional groups that modulate its electronic and steric properties. The hexahydroquinazoline core is known to exhibit pharmacological activity by interacting with various biological targets. Specifically, the thione group at the 4-position can participate in redox reactions, which may be relevant for its biological function. Additionally, the 2-methoxyethyl side chain and the 3-methylphenyl substituent introduce both lipophilic and hydrophilic characteristics to the molecule, potentially influencing its solubility and bioavailability.

In recent years, there has been growing interest in quinazoline derivatives as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The structural features of 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione make it a candidate for further exploration in these contexts. For instance, studies have demonstrated that quinazoline derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of atoms in this compound may contribute to its ability to interact with such targets effectively.

One of the most compelling aspects of this molecule is its potential to serve as a lead compound for medicinal chemistry programs. By modifying its structure through synthetic chemistry techniques, researchers can explore analogs with enhanced potency or selectivity. The hexahydroquinazoline core provides a stable framework that can be functionalized at multiple positions without compromising overall integrity. This flexibility makes it an attractive choice for designing molecules with tailored biological properties.

Recent advances in computational chemistry have also facilitated the study of 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets at the atomic level. Such simulations can guide experimental efforts by highlighting key interactions between the molecule and potential receptors or enzymes. This interdisciplinary approach combines experimental data with theoretical insights to accelerate drug discovery processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the quinazoline ring system followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have improved the efficiency of these synthetic routes while minimizing waste generation—a critical consideration in modern pharmaceutical research.

From a biological perspective, 1-(2-methoxyethyl)-2-(3-methylphenyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has shown preliminary activity in cell-based assays related to cancer inhibition. Specifically, hexahydroquinazoline derivatives have been reported to disrupt microtubule formation or interfere with signaling pathways that promote tumor growth. While further research is needed to fully elucidate its mechanism of action, these early findings underscore its potential as a therapeutic agent.

The development of novel drug candidates often involves evaluating their pharmacokinetic properties before advancing them into clinical trials. Factors such as absorption distribution metabolism excretion (ADME) profile play a crucial role in determining whether a compound will be effective in vivo. Computational tools can predict these properties based on molecular structure, helping researchers prioritize promising candidates early in the discovery process.

In conclusion, 1-(2-methoxyethyl)-2-(3-methylphenyl)-1，4，5，6，7，8-hexahydroquinazoline-4-thione (CAS No. 831177-55-0) represents an exciting opportunity for researchers interested in developing new pharmaceuticals。 Its unique structural features combined with preliminary biological activity make it worth investigating further。 As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute significantly to advancements in chemical biology and medicine。